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Compound of Interest

Compound Name:
6-Bromo-4-hydroxyquinoline-3-

carboxylic acid

CAS No.: 302553-00-0

Cat. No.: B1269213

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quinoline-3-carboxylic acid scaffold is a cornerstone in medicinal chemistry, forming the

backbone of numerous therapeutic agents. The strategic introduction of halogens to this core

structure has proven to be a powerful tool for modulating potency, selectivity, and

pharmacokinetic properties. This guide provides a comparative analysis of the structure-activity

relationships (SAR) of halogenated quinoline-3-carboxylic acids across antibacterial, antiviral,

and anticancer activities, supported by experimental data and detailed protocols.

Key Structure-Activity Relationship Principles
The biological activity of halogenated quinoline-3-carboxylic acids is intricately linked to the

nature and position of substituents on the quinoline ring. The following diagram illustrates the

key positions where modifications, particularly halogenation, significantly influence the

compound's therapeutic profile.
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Quinoline-3-Carboxylic Acid Core

Key Positions for Halogenation and SAR
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C6-Halogen (esp. F)
- Crucial for antibacterial activity

- Enhances DNA gyrase inhibition
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- Spectrum of activity
- Pharmacokinetics
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- Improves oral absorption

- Activity against anaerobes
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Caption: General SAR of Halogenated Quinoline-3-Carboxylic Acids.

Antibacterial Activity: Targeting Bacterial
Topoisomerases
Halogenated quinoline-3-carboxylic acids, particularly the fluoroquinolones, are potent

antibacterial agents that primarily inhibit bacterial DNA gyrase and topoisomerase IV.[1][2] The

C-3 carboxylic acid moiety is essential for this activity.[1]

Comparative Antibacterial Activity Data
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The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

representative fluoroquinolones against various bacterial strains. Lower MIC values indicate

greater antibacterial potency.

Compo
und

C6-
Substitu
ent

C7-
Substitu
ent

N1-
Substitu
ent

S.
aureus
MIC
(µg/mL)

E. coli
MIC
(µg/mL)

P.
aerugin
osa MIC
(µg/mL)

Referen
ce

Norfloxac

in
F

Piperazin

yl
Ethyl 0.25 - 4 0.06 - 0.5 0.5 - 8 [3]

Ciproflox

acin
F

Piperazin

yl

Cyclopro

pyl
0.12 - 1

0.008 -

0.12
0.12 - 1 [3][4]

Levofloxa

cin
F

4-

Methylpip

erazinyl

(S)-(-)-

Methyl
0.25 - 1

0.03 -

0.12
0.5 - 4 [3]

Amifloxa

cin
F

4-

Methylpip

erazinyl

Methyla

mino
0.25 0.25 - [5]

Anticancer Activity: Diverse Mechanisms of Action
Certain halogenated quinoline-3-carboxylic acids have demonstrated significant anticancer

activity through various mechanisms, including the inhibition of human dihydroorotate

dehydrogenase (DHODH) and the disruption of microtubule polymerization.[1][6]

Comparative Anticancer Activity Data
The table below presents the half-maximal inhibitory concentration (IC50) values of selected

halogenated quinoline derivatives against different human cancer cell lines.
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Compound
Halogen
Position(s)

Other Key
Substituent
s

Cell Line IC50 (µM) Reference

Quinoline-

Chalcone

Derivative

12e

-
Chalcone

moiety

MGC-803

(Gastric)
1.38 [1]

HCT-116

(Colon)
5.34 [1]

MCF-7

(Breast)
5.21 [1]

Quinoline-5-

sulfonamide

3c

-
8-hydroxy, 5-

sulfonamide

C-32

(Melanoma)
< 100 [7]

MDA-MB-231

(Breast)
< 100 [7]

A549 (Lung) < 100 [7]

Quinoline-

indole

derivative 62

- Indole moiety
HepG2

(Liver)
0.002 - 0.011 [6]

KB (Oral) 0.002 - 0.011 [6]

HCT-8

(Colon)
0.002 - 0.011 [6]

4,5-diaryl-2-

aminoimidazo

le 59

-

4,5-diaryl-2-

aminoimidazo

le

MCF-7

(Breast)
0.003 [6]

Antiviral Activity: Targeting Viral Replication
Halogenated quinoline-3-carboxylic acids have also emerged as promising antiviral agents,

with activity against a range of viruses. A key mechanism of action is the inhibition of host-cell
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dihydroorotate dehydrogenase (DHODH), an enzyme essential for pyrimidine biosynthesis,

which is crucial for viral replication.[8]

Comparative Antiviral Activity Data
The following table summarizes the 50% effective concentration (EC50) values of various

quinoline derivatives against different viruses.

Compound
Halogen
Position(s)

Target Virus Cell Line EC50 (µM) Reference

Compound

19
-

Enterovirus

D68 (EV-

D68)

RD 0.05 - 0.10 [9]

Andrographol

ide derivative

4

-
Zika Virus

(ZIKV)
- 1.31 [10]

Dibucaine

derivative 6
-

Enterovirus

A71 (EV-A71)
- 1.238 [10]

1H-1,2,3-

triazole-

tethered 4-

amino-

quinoline-

ferrocenylcha

lcone

conjugate 3

-

Dengue Virus

(DENV-1, 2,

3, 4)

- 0.73 - 1.56 [10]

4-Quinoline

Carboxylic

Acid

Analogue

C44

7-F

Vesicular

Stomatitis

Virus (VSV)

MDCK 0.0019 [11]

Influenza A

(WSN)
MDCK 0.041 [11]
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Experimental Protocols
DNA Gyrase Inhibition Assay
This assay measures the ability of a compound to inhibit the supercoiling activity of DNA

gyrase.[12][13]

Workflow:

Prepare reaction mix:
- Relaxed plasmid DNA

- DNA gyrase
- Assay buffer

- ATP

Add test compound at various concentrations

Incubate at 37°C for 1 hour

Stop reaction (e.g., with SDS/proteinase K)

Analyze DNA topology by agarose gel electrophoresis

Visualize bands under UV light and quantify supercoiled vs. relaxed DNA

Calculate IC50
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Click to download full resolution via product page

Caption: DNA Gyrase Inhibition Assay Workflow.

Detailed Method:

Reaction Setup: In a microcentrifuge tube, combine relaxed pBR322 plasmid DNA, E. coli

DNA gyrase, and the test compound dissolved in a suitable solvent (e.g., DMSO).

Initiation: Start the reaction by adding ATP. The final reaction volume is typically 20-30 µL.

Incubation: Incubate the reaction mixture at 37°C for 1 hour to allow for DNA supercoiling.

Termination: Stop the reaction by adding a stop solution containing SDS and proteinase K,

followed by incubation at 37°C for 30 minutes.

Electrophoresis: Load the samples onto a 1% agarose gel and perform electrophoresis to

separate the supercoiled and relaxed forms of the plasmid DNA.

Visualization and Analysis: Stain the gel with ethidium bromide or a safer alternative,

visualize the DNA bands under UV light, and quantify the band intensities to determine the

extent of inhibition. The IC50 value is the concentration of the compound that inhibits

supercoiling activity by 50%.

MTT Assay for Cytotoxicity
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability, proliferation, and cytotoxicity.[14][15][16]

Workflow:
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Seed cells in a 96-well plate and allow to adhere overnight

Treat cells with various concentrations of the test compound

Incubate for a specified period (e.g., 48-72 hours)

Add MTT reagent to each well and incubate for 2-4 hours

Add solubilization solution (e.g., DMSO) to dissolve formazan crystals

Measure absorbance at ~570 nm using a microplate reader

Calculate cell viability and determine IC50

Click to download full resolution via product page

Caption: MTT Assay Workflow for determining cytotoxicity.

Detailed Method:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and incubate overnight

to allow for cell attachment.
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Compound Treatment: Treat the cells with serial dilutions of the halogenated quinoline-3-

carboxylic acid derivatives and incubate for 48 to 72 hours.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this

time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan

crystals.

Solubilization: Add a solubilizing agent, such as DMSO, to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a wavelength of

approximately 570 nm using a microplate reader.

Data Analysis: The absorbance is directly proportional to the number of viable cells.

Calculate the percentage of cell viability relative to an untreated control and determine the

IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Plaque Reduction Assay for Antiviral Activity
This assay is used to quantify the reduction in infectious virus particles in the presence of an

antiviral compound.[17][18]
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Seed host cells in multi-well plates to form a confluent monolayer

Prepare serial dilutions of the test compound

Infect cell monolayers with the virus-compound mixture

Pre-incubate virus with compound dilutions

After adsorption, remove inoculum and overlay with a semi-solid medium (e.g., agarose) containing the compound

Incubate for several days until plaques are visible

Fix and stain the cells to visualize and count plaques

Calculate the percentage of plaque reduction and determine the EC50

Click to download full resolution via product page

Caption: Plaque Reduction Assay Workflow.

Detailed Method:
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Check Availability & Pricing
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Cell Culture: Grow a confluent monolayer of susceptible host cells in multi-well plates.

Virus and Compound Preparation: Prepare serial dilutions of the test compound and mix with

a known concentration of the virus.

Infection: Infect the cell monolayers with the virus-compound mixtures.

Overlay: After an adsorption period, remove the inoculum and add an overlay medium (e.g.,

containing agarose or methylcellulose) with the corresponding compound concentration. This

restricts the spread of the virus to adjacent cells, leading to the formation of localized

plaques.

Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10

days, depending on the virus).

Plaque Visualization: Fix the cells and stain with a dye (e.g., crystal violet) that stains viable

cells. Plaques will appear as clear zones where cells have been lysed by the virus.

Data Analysis: Count the number of plaques in each well. The percentage of plaque

reduction is calculated relative to a virus-only control. The EC50 is the concentration of the

compound that reduces the number of plaques by 50%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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